N-[(1-ethyl-1H-imidazol-2-yl)methyl]-3-(2-fluorophenyl)-3-phenylpropanamide

• IUPAC Name: N-[(1-ethylimidazol-2-yl)methyl]-3-(2-fluorophenyl)-3-phenylpropanamide
• InChI: InChI=1S/C21H22FN3O/c1-2-25-13-12-23-20(25)15-24-21(26)14-18(16-8-4-3-5-9-16)17-10-6-7-11-19(17)22/h3-13,18H,2,14-15H2,1H3,(H,24,26)
• InChI Key: VEDMMHGTHIUOII-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1CNC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3F
• Molecular Formula: C21H22FN3O
• Molecular Weight: 351.4 g/mol

Description

N-[(1-ethyl-1H-imidazol-2-yl)methyl]-3-(2-fluorophenyl)-3-phenylpropanamide, also known as EF-1, is a synthetic compound that has been studied for its potential use in scientific research. This compound belongs to the class of amides and has been found to have interesting biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-[(1-ethyl-1H-imidazol-2-yl)methyl]-3-(2-fluorophenyl)-3-phenylpropanamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been found to modulate the activity of certain signaling pathways that are involved in the development of cancer.
Biochemical and Physiological Effects:
This compound has been found to have interesting biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit the growth and proliferation of cancer cells. This compound has also been found to have anti-inflammatory properties and to reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

N-[(1-ethyl-1H-imidazol-2-yl)methyl]-3-(2-fluorophenyl)-3-phenylpropanamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has been found to be relatively non-toxic to normal cells and to have a high degree of selectivity for cancer cells. However, this compound has some limitations for use in lab experiments. It is not yet fully understood how it works and more research is needed to determine its potential side effects.

Future Directions

There are several future directions for research on N-[(1-ethyl-1H-imidazol-2-yl)methyl]-3-(2-fluorophenyl)-3-phenylpropanamide. One direction is to further study its mechanism of action and its potential use as a treatment for cancer and other diseases. Another direction is to investigate its potential side effects and toxicity in humans. Additionally, research could focus on developing more potent derivatives of this compound with improved selectivity and efficacy.

Synthesis Methods

N-[(1-ethyl-1H-imidazol-2-yl)methyl]-3-(2-fluorophenyl)-3-phenylpropanamide can be synthesized using a multi-step process that involves the reaction of 2-fluoroacetophenone with 1-ethyl-1H-imidazole-2-carbaldehyde followed by the reaction of the resulting product with 3-phenyl-3-hydroxypropanoic acid. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

N-[(1-ethyl-1H-imidazol-2-yl)methyl]-3-(2-fluorophenyl)-3-phenylpropanamide has been studied for its potential use in scientific research, particularly in the field of cancer research. It has been found to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.